Cas no 1072951-97-3 ((2-Isobutoxy-6-methoxyphenyl)boronic acid)

• Product Name: (2-Isobutoxy-6-methoxyphenyl)boronic acid
• CAS No: 1072951-97-3
• MF: C₁₁H₁₇BO₄
• MW: 224.061283826828
• MDL: MFCD08276827
• CID: 827966
• PubChem ID: 24884563
• Update Time: 2025-04-19

(2-Isobutoxy-6-methoxyphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-Isobutoxy-6-methoxyphenyl)boronic acid
• 2-Isobutoxy-6-methoxyphenylboronic acid
• [2-methoxy-6-(2-methylpropoxy)phenyl]boronic acid
• BS-22476
• SCHEMBL12537844
• (2-Isobutoxy-6-methoxyphenyl)boronicacid
• G79790
• DB-365141
• MFCD08276827
• AKOS015837541
• XSB95197
• 1072951-97-3
• DTXSID90584768
• 2-METHOXY-6-(2-METHYLPROPOXY)PHENYLBORONIC ACID
• CS-0174154

• MDL： MFCD08276827
• Inchi： 1S/C11H17BO4/c1-8(2)7-16-10-6-4-5-9(15-3)11(10)12(13)14/h4-6,8,13-14H,7H2,1-3H3
• InChI Key： RROWNDUHJNWYQP-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1B(O)O)OC)CC(C)C

Computed Properties

• Exact Mass: 224.12200
• Monoisotopic Mass: 224.1219892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 57-62 °C
• Solubility: Very slightly soluble (0.38 g/l) (25 º C),
• PSA: 58.92000
• LogP: 0.40980

(2-Isobutoxy-6-methoxyphenyl)boronic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles